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Compound of Interest

Compound Name: MI-217

Cat. No.: B12041192 Get Quote

Essential Safety and Handling Guide for MI-217
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

MI-217, a potent menin-MLL inhibitor. Adherence to these guidelines is critical to ensure a safe

laboratory environment and to maintain the integrity of your research.

Hazard Identification and Safety Summary
MI-217 is a potent small molecule inhibitor and should be handled with care. Based on the

safety data for the closely related compound MI-2 (CAS 1271738-62-5), MI-217 should be

considered hazardous. The primary routes of exposure are inhalation, ingestion, and skin/eye

contact.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Irritation 2A
H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation.[1]

Signal Word: Warning[1]

Pictograms:

alt text

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling MI-217.

Protection Type Specification Rationale

Eye Protection
Safety goggles with side-

shields.

Protects against splashes and

airborne particles.[1]

Hand Protection Protective gloves (e.g., nitrile). Prevents skin contact.[1]

Skin and Body Protection
Impervious clothing (laboratory

coat).

Protects against contamination

of personal clothing.[1]

Respiratory Protection
Use in a well-ventilated area or

with a suitable respirator.

Minimizes inhalation of dust or

aerosols.[1]

Handling and Storage
Proper handling and storage procedures are essential to maintain the stability of the compound

and to prevent accidental exposure.
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Handling:

Avoid contact with skin, eyes, and clothing.[1]

Avoid inhalation of dust and aerosols.[1]

Use only in a well-ventilated area, preferably in a chemical fume hood.

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a well-ventilated place.[1]

Keep container tightly closed.[1]

Store locked up.[1]

Recommended storage temperature: -20°C for long-term storage.[1]

First Aid Measures
In case of exposure, follow these first aid procedures immediately:
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Exposure Route First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Promptly call a physician.

[1]

Skin Contact

Wash with plenty of soap and water. Remove

contaminated clothing and shoes. Call a

physician.[1]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If breathing is

difficult, give cardiopulmonary resuscitation

(CPR).[1]

Ingestion
Wash out mouth with water. Do NOT induce

vomiting. Call a physician.[1]

Disposal Plan
All waste containing MI-217 must be treated as hazardous waste and disposed of in

accordance with local, state, and federal regulations.

Waste Handling:

Segregation: Collect all MI-217 waste (solid and liquid) in a dedicated, clearly labeled, and

sealed hazardous waste container.

Container: Use a container compatible with the waste.

Labeling: Label the container with "Hazardous Waste" and the full chemical name.

Storage: Store the waste container in a designated, secure area away from incompatible

materials.

Disposal: Arrange for pick-up and disposal by a certified hazardous waste management

company. Do not dispose of down the drain or in regular trash.
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Experimental Workflow for Handling MI-217
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Caption: Experimental workflow for safe handling of MI-217.
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Caption: MI-217 mechanism of action in inhibiting leukemia progression.
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Detailed Experimental Protocol: Preparation of a 10
mM Stock Solution of MI-217
This protocol outlines the steps for preparing a stock solution of MI-217 and is intended as a

template. Researchers should adapt it to their specific experimental needs and laboratory

safety procedures.

Materials:

MI-217 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Calibrated pipettes and sterile, filtered tips

Vortex mixer

Analytical balance

Procedure:

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Don all required PPE: safety goggles, lab coat, and nitrile gloves.

Decontaminate the work surface within the fume hood.

Weighing the Compound:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh the desired amount of MI-217 powder directly into the tube. Record the

exact weight.
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Dissolution:

Calculate the volume of DMSO required to achieve a 10 mM concentration based on the

molecular weight of MI-217 and the measured weight.

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the MI-217 powder.

Cap the tube securely.

Solubilization and Storage:

Vortex the solution until the MI-217 is completely dissolved. Gentle warming may be

required for some compounds; consult the product datasheet.

Label the tube clearly with the compound name, concentration, solvent, and date of

preparation.

For long-term storage, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the stock solution and aliquots at -20°C.

Cleanup:

Dispose of all contaminated materials (e.g., pipette tips, empty vials) in the designated

hazardous waste container.

Wipe down the work surface and any equipment used with an appropriate

decontaminating solution.

Remove and dispose of gloves in the hazardous waste.

Wash hands thoroughly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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